Cas no 1146036-77-2 (6,7-difluoro-3-methyl-2H-Indazole)

• Product Name: 6,7-difluoro-3-methyl-2H-Indazole
• CAS No: 1146036-77-2
• MF: C₈H₆F₂N₂
• MW: 168.143448352814
• CID: 1099731
• Update Time: 2024-07-25

6,7-difluoro-3-methyl-2H-Indazole Chemical and Physical Properties

Names and Identifiers

• 6,7-difluoro-3-methyl-2H-Indazole
• 2H-Indazole, 6,7-difluoro-3-methyl-

• Inchi： 1S/C8H6F2N2/c1-4-5-2-3-6(9)7(10)8(5)12-11-4/h2-3H,1H3,(H,11,12)
• InChI Key： QTZWOMIKPDFVQY-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC(F)=C2F)=C(C)N1

Computed Properties

• Exact Mass: 168.05
• Monoisotopic Mass: 168.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7A^2

Experimental Properties

• Density: 1.403±0.06 g/cm3(Predicted)
• Boiling Point: 120.9±40.0 °C(Predicted)
• PSA: 28.68000
• LogP: 2.14950
• pka: 12.74±0.30(Predicted)